Cas no 915924-83-3 (1-{3-(Dimethylamino)methylphenyl}-N-methylmethanamine)

• Product Name: 1-{3-(Dimethylamino)methylphenyl}-N-methylmethanamine
• CAS No: 915924-83-3
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 3031993
• PubChem ID: 18340082
• Update Time: 2025-06-08

1-{3-(Dimethylamino)methylphenyl}-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• {3-[(二甲基氨基)甲基]苄基}甲胺二盐酸盐
• (3-DIMETHYLAMINOMETHYL-BENZYL)-METHYL-AMINE
• 1-[3-[(dimethylamino)methyl]phenyl]-N-methylmethanamine
• (3-dimethylaminomethyl-benzyl)-methyl-amine, AldrichCPR
• 1-{3-[(dimethylamino)methyl]phenyl}-N-methylmethanamine dihydrochloride
• 1-{3-(Dimethylamino)methylphenyl}-N-methylmethanamine

• Inchi： 1S/C11H18N2/c1-12-8-10-5-4-6-11(7-10)9-13(2)3/h4-7,12H,8-9H2,1-3H3
• InChI Key： LKKKECARVKDIIH-UHFFFAOYSA-N
• SMILES： N(C)(C)CC1C=CC=C(CNC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 134
• XLogP3: 1.1
• Topological Polar Surface Area: 15.3

1-{3-(Dimethylamino)methylphenyl}-N-methylmethanamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-{3-(Dimethylamino)methylphenyl}-N-methylmethanamine

Professional Introduction to Compound with CAS No. 915924-83-3 and Product Name: 1-{3-(Dimethylamino)methylphenyl}-N-methylmethanamine

Compound with the CAS number 915924-83-3 and the product name 1-{3-(Dimethylamino)methylphenyl}-N-methylmethanamine represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular framework of this compound incorporates a phenyl ring substituted with a dimethylamino group at the third position, further modified by a methylamino side chain at the nitrogen atom, which contributes to its distinctive chemical properties.

The structural motif of 1-{3-(Dimethylamino)methylphenyl}-N-methylmethanamine is highly relevant in the context of modern drug discovery, where the optimization of molecular scaffolds is crucial for achieving high binding affinity and selectivity towards biological targets. The presence of both dimethylamino and methylamino groups enhances the compound's ability to interact with various enzymes and receptors, making it a promising candidate for further exploration in medicinal chemistry. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision, facilitating the design of more effective derivatives.

In recent years, there has been a growing emphasis on the development of small-molecule inhibitors that modulate neurotransmitter systems. The phenyl ring in 1-{3-(Dimethylamino)methylphenyl}-N-methylmethanamine serves as an excellent pharmacophore for targeting central nervous system (CNS) receptors, such as serotonin and dopamine receptors. Studies have demonstrated that analogs with similar structural features exhibit potent effects on these pathways, which are implicated in conditions like depression, anxiety, and neurodegenerative disorders. The dimethylamino group, in particular, is known for its ability to enhance solubility and metabolic stability, which are critical factors in drug development.

The synthesis of 1-{3-(Dimethylamino)methylphenyl}-N-methylmethanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to streamline the process. These techniques not only improve efficiency but also allow for greater control over stereochemistry, which is essential for achieving pharmacological activity. The compound's synthetic accessibility has made it a valuable intermediate in the preparation of more complex drug candidates.

From a biological perspective, 1-{3-(Dimethylamino)methylphenyl}-N-methylmethanamine has shown intriguing interactions with various protein targets. Preliminary studies have indicated that it may exhibit inhibitory effects on enzymes involved in inflammation and pain signaling pathways. The phenyl ring's aromaticity and the presence of electron-donating groups contribute to its ability to modulate these pathways effectively. Furthermore, the compound's lipophilicity profile makes it suitable for blood-brain barrier penetration, which is a crucial factor for CNS drug candidates.

The pharmacokinetic properties of 1-{3-(Dimethylamino)methylphenyl}-N-methylmethanamine are also of great interest. Its metabolic stability and solubility profile are key determinants of its bioavailability and duration of action. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been utilized to characterize its degradation pathways and interaction with metabolic enzymes. These studies provide valuable insights into how the compound behaves within biological systems, aiding in the optimization of its pharmacokinetic profile.

In conclusion, 1-{3-(Dimethylamino)methylphenyl}-N-methylmethanamine (CAS No. 915924-83-3) represents a promising lead compound in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents targeting neurological and inflammatory disorders. The combination of computational modeling, advanced synthetic methods, and biological evaluation continues to drive progress in understanding its potential applications. As research in this area progresses, it is expected that compounds like 1-{3-(Dimethylamino)methylphenyl}-N-methylmethanamine will play a significant role in shaping future drug discovery strategies.